Cas no 40403-72-3 (2-(Chloromethyl)imidazole)

• Product Name: 2-(Chloromethyl)imidazole
• CAS No: 40403-72-3
• MF: C₄H₅ClN₂
• MW: 116.548899412155
• MDL: MFCD08669825
• CID: 55218
• PubChem ID: 425763
• Update Time: 2025-06-15

2-(Chloromethyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1H-imidazole
• 2-(Chloromethyl)imidazole
• 2-(3-METHOXY-PHENYL)-6-METHYL-3-PIPERAZIN-1-YLMETHYL-IMIDAZO[1,2-A]PYRIDINE
• 2-chloromethyl imidazoline
• 2-chloromethyl-1H-imidazole
• DTXSID90330005
• 1H-Imidazole, 2-(chloromethyl)-
• FT-0740722
• MFCD08669825
• CS-0530735
• BS-12761
• UGHWFYKQWZHCHK-UHFFFAOYSA-N
• 40403-72-3
• AKOS006281624
• chloromethylimidazole
• SCHEMBL275
• DB-070006

• MDL： MFCD08669825
• Inchi： 1S/C4H5ClN2/c5-3-4-6-1-2-7-4/h1-2H,3H2,(H,6,7)
• InChI Key： UGHWFYKQWZHCHK-UHFFFAOYSA-N
• SMILES： ClCC1=NC=CN1

Computed Properties

• Exact Mass: 116.01400
• Monoisotopic Mass: 116.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.314
• Boiling Point: 320.5°C at 760 mmHg
• Flash Point: 177.2°C
• Refractive Index: 1.556
• PSA: 28.68000
• LogP: 1.14850

Additional information on 2-(Chloromethyl)imidazole

Recent Advances in the Application of 2-(Chloromethyl)imidazole (CAS: 40403-72-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)imidazole (CAS: 40403-72-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic compound, characterized by its imidazole ring and chloromethyl substituent, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Chloromethyl)imidazole as a precursor in the synthesis of novel histamine H3 receptor antagonists. The researchers employed a multi-step synthetic route where 40403-72-3 was alkylated with various secondary amines to produce a library of potential therapeutic agents. The resulting compounds showed promising binding affinities in the nanomolar range, suggesting potential applications in neurological disorders.

In parallel developments, a team at MIT reported in ACS Chemical Biology the application of 2-(Chloromethyl)imidazole in creating covalent inhibitors for cysteine proteases. The reactive chloromethyl group was shown to form stable thioether bonds with catalytic cysteine residues, providing a mechanism for irreversible enzyme inhibition. This approach has been particularly valuable in developing anti-cancer agents targeting cathepsin family proteases.

From a safety and pharmacokinetic perspective, recent toxicological studies published in Chemical Research in Toxicology have examined the metabolic pathways of 2-(Chloromethyl)imidazole derivatives. These investigations revealed that the chloromethyl group undergoes rapid glutathione conjugation in vivo, which has important implications for drug design strategies aiming to optimize metabolic stability while minimizing potential toxicity.

The pharmaceutical industry has shown increasing interest in 40403-72-3 as evidenced by several recent patent applications. A notable example is WO2023056347, which discloses novel antibacterial agents derived from 2-(Chloromethyl)imidazole scaffolds. The patent demonstrates broad-spectrum activity against resistant bacterial strains, highlighting the compound's potential in addressing the growing antibiotic resistance crisis.

Looking forward, researchers are exploring the use of 2-(Chloromethyl)imidazole in targeted drug delivery systems. A 2024 preprint in ChemRxiv describes its incorporation into antibody-drug conjugates (ADCs), where the reactive chloromethyl group enables efficient payload attachment while maintaining antibody specificity. This innovative approach could significantly expand the therapeutic applications of this versatile chemical building block.